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Compound of Interest
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CAS No.: 121854-29-3

Cat. No.: B1166589

Get Quote

Introduction

Sucrose polyester (SPE), commercially known as Olestra, is a non-caloric fat substitute

synthesized from sucrose and fatty acids derived from edible oils.[1][2] Its physical properties

closely resemble those of triglycerides, allowing it to replace conventional fats in a variety of

food applications, particularly in high-temperature cooking and frying.[1][3] Unlike traditional

fats, sucrose polyester's molecular structure is too large to be hydrolyzed by digestive

enzymes or absorbed by the intestine.[1][2] This property renders it non-caloric but also raises

key toxicological considerations, primarily related to its passage through the gastrointestinal

tract and its potential to interact with lipophilic substances. Extensive testing in animals and

humans was conducted to support its safety evaluation prior to its approval by the U.S. Food

and Drug Administration (FDA) in 1996 for use in savory snacks.[4][5] This guide provides an

in-depth summary of the core toxicological studies from this early research period.

Pharmacokinetics: Absorption, Distribution, Metabolism,
and Excretion (ADME)
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The fundamental basis for the safety profile of sucrose polyester lies in its lack of systemic

absorption.

Non-absorption: Early studies in humans demonstrated that SPE is quantitatively recovered

in feces, with over 97% being recovered within 3 to 5 days after consumption. This confirmed

that the material is not hydrolyzed or absorbed in the gastrointestinal tract.[6]

Mechanism: The large size of the sucrose polyester molecule, with its hexa-, hepta-, and

octa-esters of sucrose and long-chain fatty acids, prevents breakdown by intestinal lipases.

[1][2]

The logical pathway for the gastrointestinal transit of sucrose polyester is illustrated below.
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Gastrointestinal transit of non-absorbable sucrose polyester.
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Key Toxicological Assessments
A comprehensive battery of toxicological studies was conducted to assess the safety of

sucrose polyester, focusing on chronic toxicity, carcinogenicity, genotoxicity, and

reproductive/developmental effects.

Chronic Toxicity and Carcinogenicity Studies
Long-term studies in animal models were critical to determine the potential for chronic toxicity

or carcinogenicity from prolonged dietary exposure.

Experimental Protocol: 2-Year Rat Feeding Study

A representative protocol for chronic toxicity and carcinogenicity assessment involved two

separate 2-year feeding studies in Fischer 344 rats.[7]

Test Substance: Olestra, a mixture of hexa-, hepta-, and octaesters of sucrose with long-

chain fatty acids.

Animal Model: Fischer 344 rats.

Group Allocation:

Study 1: Animals were divided into four groups and fed diets containing 0% (control),

0.99%, 4.76%, or 9.09% (w/w) olestra.[7]

Study 2: A second study focused on a high-dose and control group, with diets containing

0% or 9.09% (w/w) olestra.[7]

Duration: 24 months.

Parameters Monitored:

In-life: Daily observations, body weight, food consumption, ophthalmoscopic examinations.

Pathology: Organ weights, serum chemistry, hematology, urinalysis, and comprehensive

histopathological evaluations at 12 and 24 months.[7]
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The general workflow for such a long-term bioassay is depicted below.
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Workflow for a 2-year chronic toxicity/carcinogenicity study.
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Results Summary

The results across two extensive 2-year studies in rats showed no evidence of toxicity or

carcinogenicity related to olestra ingestion.[7] Key findings are summarized in the table below.
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Parameter
Dose Groups (% in
Diet)

Observation Citation

Survival & Clinical

Signs
0, 0.99, 4.76, 9.09

No adverse effects on

survival or clinical

condition.

[7]

Body Weight & Food

Intake
0, 0.99, 4.76, 9.09

No adverse effects

noted.
[7]

Hematology & Serum

Chemistry
0, 0.99, 4.76, 9.09

No toxicologically

significant changes.
[7]

Organ Weights 0, 0.99, 4.76, 9.09 No adverse effects. [7]

Tumor Incidence 0, 0.99, 4.76, 9.09

No increase in tumors.

Isolated differences in

pituitary adenomas

and mononuclear cell

leukemia were not

dose-responsive,

consistent across

sexes, or reproducible

between studies, and

fell within historical

control ranges.

[7]

Histopathology 0, 0.99, 4.76, 9.09

Higher incidence of

basophilic liver foci in

olestra-fed females at

12 months, but this

was not associated

with tumors or

changes in liver

function and was not

considered a toxic

response.

[7]
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Similar long-term studies on other sucrose fatty acid esters (not olestra specifically, but related

compounds) also found no evidence of toxicity or carcinogenicity in rats at dietary levels up to

5%.[8][9][10]

Genotoxicity Studies
A battery of assays was conducted to determine if sucrose polyester or its potential

breakdown products from heating had mutagenic or clastogenic potential.

Experimental Protocols

Genotoxicity was assessed using a standard set of in vitro and in vivo assays, often with

olestra that had been heated to simulate cooking conditions (e.g., frying potato slices at 177-

185°C).[11]

Ames Test (Salmonella mutagenesis): Tested for point mutations in bacteria, with and without

metabolic activation (S-9 liver enzymes).[11]

Mouse Lymphoma Assay: Assessed for forward mutagenesis in mammalian cells.[11]

Unscheduled DNA Synthesis (UDS): Measured DNA repair in rat primary hepatocytes.[11]

Clastogenicity Assay (in vitro): Evaluated chromosomal damage in Chinese Hamster Ovary

(CHO) cells.[11]

Clastogenicity Assay (in vivo): Rats were administered heated olestra by gavage (5 g/kg/day

for up to 5 days), and bone marrow cells were examined for chromosomal aberrations.[11]

Results Summary

Across all assays, heated olestra was found to lack any detectable genotoxic activity.[11]

These results indicated that sucrose polyester is not mutagenic or clastogenic.[5]
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Assay Type
Test
Substance

Concentrati
on/Dose

Metabolic
Activation

Result Citation

Ames Test
Heated

Olestra

Up to 10

mg/ml

With and

Without S-9
Negative [11]

Mouse

Lymphoma

Heated

Olestra

Up to 23

mg/litre

With and

Without S-9
Negative [11]

Unscheduled

DNA

Synthesis

Heated

Olestra

Up to 5

mg/ml

N/A

(hepatocytes)
Negative [11]

In Vitro

Clastogenicit

y

Heated

Olestra

Up to 5

mg/ml

With and

Without S-9
Negative [11]

In Vivo

Clastogenicit

y

Heated

Olestra

5 g/kg/day

(gavage)
In vivo Negative [11]

Reproductive and Developmental Toxicity
To ensure safety across generations, studies were performed to assess the effect of sucrose
polyester on reproductive function and fetal development.

Experimental Protocol: Two-Generation Rat Study

Animal Model: Sprague-Dawley rats.[12]

Group Allocation: Diets containing 1%, 5%, or 10% sucrose polyester, with controlled levels

of vitamins A and E to compensate for potential absorption effects.[12]

Duration: Continuous feeding for two complete generations, including a reproductive and

teratogenic phase in each.

Parameters Monitored: Mating, conception rates, embryonic development, fetal and

postnatal viability, postnatal growth, and histopathology of reproductive organs.[12]
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Results Summary

Sucrose polyester had no deleterious effects on any reproductive or developmental

endpoints.[12]

Parental Effects: Body weight gain was comparable to controls, though feed consumption

was higher in SPE-fed groups, likely to compensate for the caloric dilution.[12]

Reproductive Indices: No adverse effects on mating, conception, or gestation.

Offspring Effects: No impact on fetal or postnatal viability, growth, or development. No

treatment-related histopathological findings were observed.[12]

The conclusion from this research was that sucrose polyester does not pose a reproductive or

teratogenic hazard.[12]

Nutritional Effects: Fat-Soluble Vitamin Absorption
The most significant physiological effect identified in early research was the interaction of non-

absorbed sucrose polyester with lipophilic (fat-soluble) substances in the gut, particularly

vitamins A, D, E, and K.

Mechanism of Action

Because SPE is a non-absorbable lipid, it acts as a lipophilic phase in the intestine. Fat-soluble

vitamins and other lipophilic nutrients (like carotenoids) can partition into this phase from the

micelles that are necessary for their absorption.[2][13] The vitamins sequestered in the SPE

are then excreted in the feces, reducing their bioavailability.
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Mechanism of SPE interference with vitamin absorption.

Experimental Evidence and Quantitative Data

Rat Studies: One study showed that for each 1% replacement of dietary cottonseed oil with

SPE, the amount of vitamin A stored in the liver decreased by 0.84%.[13] Another study in

rats demonstrated an 8.7% decrease in the net absorption rate of vitamin A from the jejunum

in the presence of SPE.[14]

Human Studies: A short-term study in normocholesterolemic and hypercholesterolemic

subjects found that SPE consumption led to reductions in plasma vitamin A (10%) and

vitamin E (21%). These levels returned to baseline after SPE was discontinued.[6]

This well-characterized effect led the FDA to mandate the fortification of foods containing

olestra with vitamins A, D, E, and K to compensate for the reduced absorption.[5][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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